Cas no 14860-48-1 (Benzenemethanamine, 2-amino-3,5-dibromo-N-cyclohexyl-)

Benzenemethanamine, 2-amino-3,5-dibromo-N-cyclohexyl- structure
14860-48-1 structure
Product Name:Benzenemethanamine, 2-amino-3,5-dibromo-N-cyclohexyl-
CAS No:14860-48-1
MF:C13H18Br2N2
MW:362.10342168808
CID:3779693
PubChem ID:23065655
Update Time:2025-04-22

Benzenemethanamine, 2-amino-3,5-dibromo-N-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 2-amino-3,5-dibromo-N-cyclohexyl-
    • 2,4-dibromo-6-((cyclohexylamino)methyl)aniline
    • Bromhexine Impurity F
    • Bromhexine Hydrochloride Impurity F
    • Bromhexine hydrochloride Impurity L
    • Bromhexine Impurity 5 HCl
    • Bromhexime impurity L
    • Bromhexine Impurity 14
    • SCHEMBL2342350
    • trans-4-[(2-amino-3,5-dibrombenzyl)amino]-cyclohexane
    • 14860-48-1
    • 5090B
    • 2,4-Dibromo-6-[(cyclohexylamino)methyl]aniline
    • BCP34164
    • Inchi: 1S/C13H18Br2N2/c14-10-6-9(13(16)12(15)7-10)8-17-11-4-2-1-3-5-11/h6-7,11,17H,1-5,8,16H2
    • InChI Key: MCJGPOZFMWWPGB-UHFFFAOYSA-N
    • SMILES: C1(CNC2CCCCC2)=CC(Br)=CC(Br)=C1N

Computed Properties

  • Exact Mass: 361.98162Da
  • Monoisotopic Mass: 359.98367Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 38.1Ų
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